2-(Hydroxy)-3-octyn carboxanilide

• CAS No.: 149916-75-6
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.322
• IUPAC Name: 3-hydroxy-N-phenylnon-4-ynamide
• InChI: InChI=1S/C15H19NO2/c1-2-3-4-8-11-14(17)12-15(18)16-13-9-6-5-7-10-13/h5-7,9-10,14,17H,2-4,12H2,1H3,(H,16,18)
• InChI Key: MFMAWLRUCPSWRF-UHFFFAOYSA-N
• SMILES: CCCCC#CC(CC(=O)NC1=CC=CC=C1)O
• Synonyms: 2-(hydroxy)-3-octyn carboxanilide

Description

2-(Hydroxy)-3-octyn carboxanilide is a synthetic carboxanilide derivative characterized by a hydroxyl group at the 2-position and an octyn (alkyne-containing) chain at the 3-position of the carboxanilide scaffold. Carboxanilides are a class of compounds widely studied for their antifungal properties, particularly as inhibitors of succinate dehydrogenase (SDHI fungicides) . The hydroxyl and alkyne groups in 2-(Hydroxy)-3-octyn carboxanilide may confer unique physicochemical and pharmacological properties compared to other carboxanilides.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-(Hydroxy)-3-octyn carboxanilide and related carboxanilides:

Compound	Substituents	Spectrum of Activity	Solubility/LogP*	Key Applications
2-(Hydroxy)-3-octyn carboxanilide	2-hydroxy, 3-octyn	Hypothesized broad (untested)	Low (predicted; alkyne rigidity)	Potential SDHI fungicide (theoretical)
Carboxin	2-methyl, 5,6-dihydro-1,4-oxathiin-3-yl	Basidiomycetes (rust, rhizoctonia)	Moderate (LogP ~2.5)	Seed treatment
Mepronil	2-methyl, 3-isopropoxy	Basidiomycetes (limited spectrum)	Low (LogP ~3.8)	Rice sheath blight
Penthiopyrad	Pyrazole, thiophene, branched alkyl	Broad (ascomycetes, basidiomycetes)	Moderate (LogP ~3.1)	Foliar fungicide
3'-Carboxy-4'-hydroxyacetoacetanilide	Carboxy, hydroxy on acetoacetanilide core	Unspecified (pharmaceutical intermediate)	High (polar groups)	Chemical synthesis

*Predicted or experimentally derived values based on structural analogs.

Key Observations:

However, excessive polarity could reduce membrane permeability . The 3-octyn chain introduces rigidity and lipophilicity, which may extend half-life but reduce aqueous solubility compared to shorter alkyl chains (e.g., methyl in carboxin) .

Spectrum of Activity: Early carboxanilides (e.g., carboxin) target basidiomycetes, while later derivatives like penthiopyrad broaden activity to ascomycetes via heteroaromatic substituents .

Safety and Toxicity: Hydroxy-containing compounds (e.g., 3-hydroxyoctanoic acid) are often non-hazardous , but alkyne groups may introduce reactivity concerns. The compound’s toxicity profile remains unstudied, necessitating caution .